Cbz-DL-Tyr-Val-Ala-Asp(OMe)-CH2F
Overview
Description
Irreversible, cell permeable caspase-1 (ICE) inhibitor. Inhibits also caspase-4.
Scientific Research Applications
Apoptosis and Cell Death Pathways
- Cbz-DL-Tyr-Val-Ala-Asp(OMe)-CH2F has been studied for its role in apoptosis, especially in T lymphocytes. Research indicates that the compound is involved in the externalization of phosphatidylserine (PS), a key feature of apoptosis, in primary T cells. Notably, apoptosis induced by certain stimuli, like etoposide and staurosporine, does not prevent PS externalization or disrupt mitochondrial transmembrane potential despite the presence of caspase inhibitors (Ferraro-Peyret et al., 2002).
Impact on Cellular Processes and Enzyme Inhibition
- The compound also plays a role in suppressing human T cell proliferation. It has been found to inhibit the activation of primary T cells, influencing the expression of IL-2 receptor α-chain (CD25) while not significantly affecting CD69 expression. It does this without blocking the processing of caspase-8 and caspase-3 during T cell activation (Lawrence & Chow, 2012).
Therapeutic Applications
- In the context of therapeutic applications, Cbz-DL-Tyr-Val-Ala-Asp(OMe)-CH2F has been utilized to study its efficacy in reducing myocardial reperfusion injury. The compound effectively reduced myocardial reperfusion injury in rats, attributed partly to the attenuation of cardiomyocyte apoptosis (Yaoita et al., 1998).
Role in Peptide Synthesis
- Its role extends to peptide synthesis as well. A study explored the preparation of protected α-methoxyglycine and its incorporation into peptide synthesis, demonstrating the compound's utility in this domain (Kawai et al., 1990).
properties
Product Name |
Cbz-DL-Tyr-Val-Ala-Asp(OMe)-CH2F |
|---|---|
Molecular Formula |
C31H39FN4O9 |
Molecular Weight |
630.7 g/mol |
IUPAC Name |
methyl (3S)-5-fluoro-3-[[(2S)-2-[[(2S)-2-[[3-(4-hydroxyphenyl)-2-(phenylmethoxycarbonylamino)propanoyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]-4-oxopentanoate |
InChI |
InChI=1S/C31H39FN4O9/c1-18(2)27(30(42)33-19(3)28(40)34-23(25(38)16-32)15-26(39)44-4)36-29(41)24(14-20-10-12-22(37)13-11-20)35-31(43)45-17-21-8-6-5-7-9-21/h5-13,18-19,23-24,27,37H,14-17H2,1-4H3,(H,33,42)(H,34,40)(H,35,43)(H,36,41)/t19-,23-,24?,27-/m0/s1 |
InChI Key |
MVPQJUFFTWWKBT-UYDLRUHXSA-N |
Isomeric SMILES |
C[C@@H](C(=O)N[C@@H](CC(=O)OC)C(=O)CF)NC(=O)[C@H](C(C)C)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)OCC2=CC=CC=C2 |
SMILES |
CC(C)C(C(=O)NC(C)C(=O)NC(CC(=O)OC)C(=O)CF)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)OCC2=CC=CC=C2 |
Canonical SMILES |
CC(C)C(C(=O)NC(C)C(=O)NC(CC(=O)OC)C(=O)CF)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)OCC2=CC=CC=C2 |
| Cell permeable fluoromethyl ketone (FMK)-derivatized peptides act as effective irreversible Caspase inhibitors with no cytotoxic effects and, therefore, are useful tools for studying Caspase activity. | |
Purity |
>98% |
sequence |
Z-YVAD-FMK |
solubility |
Soluble in DMSO |
source |
Synthetic |
storage |
-20°C |
synonyms |
enzyloxycarbonyltyrosyl-valyl-alanyl-aspartic acid fluoromethyl ketone Z-YVAD-FMK |
Origin of Product |
United States |
Retrosynthesis Analysis
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